Cas no 2613299-71-9 (rac-(2R,3S)-1,1,1-trifluoro-3-methoxybutan-2-amine hydrochloride)

• Product Name: rac-(2R,3S)-1,1,1-trifluoro-3-methoxybutan-2-amine hydrochloride
• CAS No: 2613299-71-9
• MF: C₅H₁₁ClF₃NO
• MW: 193.595151185989
• CID: 5361087
• PubChem ID: 155943636
• Update Time: 2025-05-19

rac-(2R,3S)-1,1,1-trifluoro-3-methoxybutan-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• rac-(2R,3S)-1,1,1-trifluoro-3-methoxybutan-2-amin e hydrochloride
• rac-(2R,3S)-1,1,1-trifluoro-3-methoxybutan-2-amine hydrochloride

• Inchi： 1S/C5H10F3NO.ClH/c1-3(10-2)4(9)5(6,7)8;/h3-4H,9H2,1-2H3;1H/t3-,4+;/m0./s1
• InChI Key： AEMHZVPYXKGLQZ-RFKZQXLXSA-N
• SMILES： [C@@H](N)([C@H](C)OC)C(F)(F)F.Cl

Additional information on rac-(2R,3S)-1,1,1-trifluoro-3-methoxybutan-2-amine hydrochloride

Comprehensive Overview of rac-(2R,3S)-1,1,1-trifluoro-3-methoxybutan-2-amine hydrochloride (CAS No. 2613299-71-9)

The compound rac-(2R,3S)-1,1,1-trifluoro-3-methoxybutan-2-amine hydrochloride (CAS No. 2613299-71-9) is a chiral amine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethyl and methoxy groups, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are increasingly focusing on this compound due to its stereochemical complexity and potential applications in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

One of the most searched questions about rac-(2R,3S)-1,1,1-trifluoro-3-methoxybutan-2-amine hydrochloride is its role in asymmetric synthesis. The compound's stereocenters at the 2R and 3S positions enable it to serve as a building block for chiral ligands or catalysts, which are critical in enantioselective reactions. This aligns with the growing demand for green chemistry and sustainable synthetic methods, as researchers seek to minimize waste and improve efficiency in organic synthesis.

Another trending topic related to this compound is its potential in fluorinated pharmaceuticals. The trifluoromethyl group is known to enhance metabolic stability, lipophilicity, and bioavailability, making it a key motif in modern drug design. With the rise of precision medicine and personalized therapies, compounds like rac-(2R,3S)-1,1,1-trifluoro-3-methoxybutan-2-amine hydrochloride are gaining attention for their ability to fine-tune drug properties and improve therapeutic outcomes.

From a technical perspective, the synthesis and characterization of rac-(2R,3S)-1,1,1-trifluoro-3-methoxybutan-2-amine hydrochloride require advanced analytical techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure the compound's purity and stereochemical integrity, which are crucial for its application in high-value research. The compound's hydrochloride salt form also improves its solubility and stability, making it more suitable for experimental use.

In the context of drug discovery, rac-(2R,3S)-1,1,1-trifluoro-3-methoxybutan-2-amine hydrochloride is often explored for its potential as a pharmacophore. Its amine functionality allows for further derivatization, enabling the creation of libraries of analogs for structure-activity relationship (SAR) studies. This is particularly relevant in the search for new neurological drugs, where modulating receptor interactions is a key strategy.

Finally, the compound's relevance extends to academic research and industrial applications. Universities and pharmaceutical companies alike are investigating its utility in catalysis, material science, and medicinal chemistry. As the scientific community continues to explore its properties, rac-(2R,3S)-1,1,1-trifluoro-3-methoxybutan-2-amine hydrochloride is poised to play a pivotal role in advancing cutting-edge research and innovation.